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Compound of Interest

Compound Name: Cyclomusalenone

cat. No.: B15595944

A comprehensive review of its chemical identity, properties, and relevant biological data.

Audience: Researchers, scientists, and drug development professionals.

Introduction

Initial searches for a compound named "Cyclomusalenone" have not yielded a definitive
chemical entity with corresponding CAS number and IUPAC name in publicly available
chemical databases and scientific literature. This suggests that "Cyclomusalenone” may be a
novel, recently discovered compound not yet widely documented, a trivial name used in a
specific research context, or a potential misspelling of a related chemical structure.

Given the similarity in nomenclature, this guide will focus on Cyclohexanone, a structurally
related and extensively studied compound. Cyclohexanone is a six-carbon cyclic ketone that
serves as a crucial intermediate in various industrial syntheses and exhibits a range of
chemical and biological activities. Should further information clarifying the identity of
"Cyclomusalenone" become available, this document will be updated accordingly.

Cyclohexanone: Chemical Identity and Properties

Cyclohexanone is a well-characterized organic compound with extensive documentation of its
physical and chemical properties.
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Identifier Value Reference
CAS Number 108-94-1 [11[2][3][4]
IUPAC Name Cyclohexanone [11[2][3]
Molecular Formula CeH100 [31[5]
Molecular Weight 98.14 g/mol [5]
Appearance F:olérless to pale yellow oily (115]
liquid
Odor Peppermint or acetone-like [1][5]
Boiling Point 155.65 °C [1]
Melting Point -47 °C [1]
Solubility in water 8.6 g/100 mL (20 °C) [1]

Experimental Protocols
Synthesis of Cyclohexanone

Cyclohexanone can be synthesized through various methods, with the oxidation of
cyclohexane and the hydrogenation of phenol being the most common industrial processes.

1. Oxidation of Cyclohexane:

This industrial method involves the air oxidation of cyclohexane, typically using cobalt catalysts.
[1] This process co-produces cyclohexanol, and the resulting mixture is often referred to as "KA
oil" (ketone-alcohol oil).[1]

Reaction: CeéHi2 + O2 —» (CH2)sCO + H20

Catalyst: Cobalt-based catalysts

Key Intermediate: The reaction proceeds through a radical mechanism involving the
hydroperoxide CeH1102H.[1]

N

. Hydrogenation of Phenol:
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Another industrially significant method is the partial hydrogenation of phenol.[1]
e Reaction: CéHsOH + 2 H2 —» (CH2)sCO

» Note: This process can be adjusted to favor the formation of either cyclohexanone or
cyclohexanol.[1]

3. Laboratory Scale Synthesis: Jones Oxidation of Cyclohexanol:

In a laboratory setting, cyclohexanone can be prepared by the oxidation of cyclohexanol using
chromium trioxide in a process known as the Jones oxidation.

e Reagents: Cyclohexanol, chromium trioxide (CrOs), sulfuric acid, acetone.

e General Procedure: A solution of Jones reagent (a mixture of chromium trioxide, sulfuric
acid, and water) is added to a solution of cyclohexanol in acetone. The reaction is typically
exothermic and requires cooling. After the reaction is complete, the excess oxidant is
guenched, and the cyclohexanone is isolated by extraction and subsequent purification via
distillation.

Workflow for Synthesis and Purification

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://en.wikipedia.org/wiki/Cyclohexanone
https://en.wikipedia.org/wiki/Cyclohexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Laboratory Synthesis of Cyclohexanone
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Caption: Workflow for the synthesis and purification of cyclohexanone.
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Signaling Pathways and Biological Activity

While cyclohexanone itself is primarily an industrial solvent and chemical intermediate,
derivatives of cyclohexane and related cyclic ketones are subjects of research for their
biological activities. For instance, some cyclohexane-1,3-dione derivatives have been
synthesized and evaluated for their antibacterial properties.[6]

Hypothetical Signaling Pathway Inhibition

The following diagram illustrates a hypothetical mechanism by which a bioactive
cyclohexanone derivative could inhibit a cellular signaling pathway, a common objective in drug
development.
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Hypothetical Inhibition of a Kinase Signaling Pathway

Cell Surface Receptor

activates

Cyclohexanone Derivative

Kinase A (Bioactive Compound)

activates

Kinase B

activates

Transcription Factor

—
Nucleus

nitiates

Cellular Response
(e.g., Proliferation, Inflammation)

Click to download full resolution via product page

Caption: Diagram of a hypothetical kinase signaling pathway inhibition.

Conclusion
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While the specific compound "Cyclomusalenone” remains unidentified in the current scientific
literature, the closely related and well-documented compound, cyclohexanone, provides a
foundational understanding of this class of cyclic ketones. This guide has provided a technical
overview of cyclohexanone's chemical identity, synthetic methodologies, and a hypothetical
framework for the biological investigation of related derivatives. Further research is necessary
to determine the precise structure and properties of "Cyclomusalenone” to enable a more
targeted and in-depth analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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